Cas no 2227973-51-3 ((1R)-1-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol)

• Product Name: (1R)-1-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol
• CAS No: 2227973-51-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5978379
• PubChem ID: 165667735
• Update Time: 2025-07-09

(1R)-1-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol
• EN300-1771525
• (1R)-1-[(6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]-2-aminoethan-1-ol
• 2227973-51-3

• Inchi： 1S/C9H17NO2/c10-6-7(11)9-3-1-2-8(9)12-5-4-9/h7-8,11H,1-6,10H2/t7-,8+,9?/m0/s1
• InChI Key： CUKCEWPWIJLHPH-ZQTLJVIJSA-N
• SMILES： O1CCC2([C@H](CN)O)CCC[C@@H]12

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-1-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol

Introduction to (1R)-1-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol (CAS No. 2227973-51-3)

Compound with the chemical name (1R)-1-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol (CAS No. 2227973-51-3) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex bicyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate stereochemistry of this molecule, particularly the (1R) and (6aR) configurations, plays a crucial role in determining its biological activity and pharmacological properties.

The molecular framework of this compound consists of a hexahydro-2H-cyclopentabfuran core, which is a fused bicyclic system featuring a cyclopentane ring and an additional six-membered ring. This structural motif is known for its ability to interact with biological targets in a specific manner, often leading to high affinity and selectivity. The presence of the aminoethyl side chain further enhances the compound's potential as a pharmacophore, providing opportunities for diverse interactions with biological receptors.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways effectively. The compound (CAS No. 2227973-51-3) fits well within this trend, as its unique structure suggests potential utility in addressing various therapeutic challenges. Researchers have been exploring its properties to understand how it might interact with enzymes and receptors involved in critical biological processes.

One of the most compelling aspects of this compound is its stereochemical complexity. The specific arrangement of substituents around the cyclopentabfuran ring, denoted by the (1R) and (6aR) designations, is essential for its biological activity. These stereochemical features are not arbitrary but are the result of careful molecular design aimed at optimizing interactions with target proteins. The precise three-dimensional shape of the molecule dictates how it fits into binding pockets on biological targets, influencing both efficacy and selectivity.

The pharmacological profile of (CAS No. 2227973-51-3) has been the subject of extensive investigation. Initial studies have suggested that this compound exhibits promising activity against several key targets relevant to human health. For instance, research indicates that it may interact with enzymes involved in metabolic pathways, potentially offering therapeutic benefits in conditions related to metabolic dysregulation. Additionally, its ability to modulate receptor activity makes it a candidate for treating disorders associated with aberrant receptor signaling.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the bicyclic core requires multiple steps, each carefully designed to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve the desired stereochemistry, highlighting the compound's synthetic challenge and complexity. The successful synthesis not only demonstrates the chemist's skill but also opens up avenues for further derivatization and optimization.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have provided insights into how (CAS No. 2227973-51-3) interacts with biological targets at an atomic level. These studies have been instrumental in predicting potential side effects and optimizing drug-like properties such as solubility and bioavailability. By leveraging computational tools, researchers can design more effective derivatives with improved pharmacological profiles.

The potential applications of (CAS No. 2227973-51-3) extend beyond traditional pharmaceuticals. Its unique structure suggests utility in other areas such as agrochemicals and material science, where precise molecular interactions are crucial for efficacy. As research continues to uncover new possibilities, this compound may find applications in fields beyond medicine, contributing to broader scientific advancements.

In conclusion, (1R)-1-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yl-2-aminoethan-1-ol (CAS No. 2227973-51-3) stands out as a remarkable example of modern pharmaceutical chemistry. Its complex structure, stereochemical precision, and promising biological activity make it a valuable asset in drug discovery efforts. As research progresses, we can expect further insights into its potential applications and mechanisms of action, solidifying its role as a key player in future therapeutic strategies.